Cas no 1340311-88-7 (2-methoxyquinoline-3-carbothioamide)

• Product Name: 2-methoxyquinoline-3-carbothioamide
• CAS No: 1340311-88-7
• MF: C₁₁H₁₀N₂OS
• MW: 218.274900913239
• CID: 6329486
• PubChem ID: 64323822
• Update Time: 2025-06-14

2-methoxyquinoline-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxyquinoline-3-carbothioamide
• CS-0355756
• 1340311-88-7
• EN300-1838917
• AKOS013646223

• Inchi： 1S/C11H10N2OS/c1-14-11-8(10(12)15)6-7-4-2-3-5-9(7)13-11/h2-6H,1H3,(H2,12,15)
• InChI Key： HNQRHIMODAKENG-UHFFFAOYSA-N
• SMILES： S=C(C1=C(N=C2C=CC=CC2=C1)OC)N

Computed Properties

• Exact Mass: 218.05138412g/mol
• Monoisotopic Mass: 218.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.2Ų

Additional information on 2-methoxyquinoline-3-carbothioamide

Research Brief on 2-Methoxyquinoline-3-carbothioamide (CAS: 1340311-88-7): Recent Advances and Applications

2-Methoxyquinoline-3-carbothioamide (CAS: 1340311-88-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable aspects of 2-methoxyquinoline-3-carbothioamide is its structural versatility, which allows for the introduction of various functional groups to enhance its pharmacological profile. Recent research has demonstrated its efficacy as a scaffold for designing novel inhibitors targeting specific enzymes and pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in developing potent kinase inhibitors, which showed promising results in preclinical models of cancer. The compound's ability to modulate key signaling pathways underscores its potential as a lead candidate for further optimization.

In addition to its anticancer properties, 2-methoxyquinoline-3-carbothioamide has also been investigated for its antimicrobial activity. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics. These findings suggest that 2-methoxyquinoline-3-carbothioamide could serve as a valuable template for developing new antimicrobial agents to address the growing threat of antibiotic resistance.

Another area of interest is the compound's potential anti-inflammatory effects. Research published in European Journal of Medicinal Chemistry in 2022 revealed that 2-methoxyquinoline-3-carbothioamide derivatives could inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. These effects were mediated through the modulation of NF-κB signaling, a critical pathway in inflammation. Such properties make this compound a promising candidate for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 2-methoxyquinoline-3-carbothioamide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have provided valuable insights into optimizing the compound's pharmacokinetic and pharmacodynamic properties. For example, a 2023 study utilized molecular docking and dynamics simulations to identify key interactions between the compound and its biological targets, paving the way for the design of more effective derivatives.

In conclusion, 2-methoxyquinoline-3-carbothioamide (CAS: 1340311-88-7) represents a versatile and promising scaffold in medicinal chemistry, with demonstrated potential in anticancer, antimicrobial, and anti-inflammatory applications. Ongoing research efforts are focused on overcoming current limitations and translating these findings into clinically viable therapeutics. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation drugs.